Cas no 68654-25-1 (Dibromobimane)

Dibromobimane is a bifunctional alkylating agent widely used as a fluorescent probe for thiol group labeling in proteins and peptides. Its key advantages include high reactivity with sulfhydryl groups, enabling rapid and selective conjugation under mild conditions. The resulting bimane-thioether adducts exhibit strong fluorescence, facilitating sensitive detection in analytical applications such as HPLC and electrophoresis. Dibromobimane’s stability in aqueous solutions and compatibility with physiological pH ranges make it suitable for biochemical studies, including protein structure analysis and redox state monitoring. Its versatility and reliability have established it as a valuable tool in proteomics and molecular biology research.
Dibromobimane structure
Dibromobimane structure
Product Name:Dibromobimane
CAS No:68654-25-1
MF:C10H10Br2N2O2
MW:350.006600856781
MDL:MFCD00036952
CID:507349
PubChem ID:57649022
Update Time:2025-05-28

Dibromobimane Chemical and Physical Properties

Names and Identifiers

    • 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione,3,5-bis(bromomethyl)-2,6-dimethyl-
    • Dibromobimane
    • bBBr [Dibromobimane]
    • 1,7-bis(bromomethyl)-2,6-dimethylpyrazolo[1,2-a]pyrazole-3,5-dione
    • 3,5-Bis-bromomethyl-2,6-dimethyl-pyrazolo[1,2-a]pyrazole-1,7-dione
    • 3,5-Bis-bromomethyl-2,6-dimethylpyrazolo[1,2-a]pyrazole-1,7-dione
    • DTXSID70218736
    • DBBR, BBBR
    • NSC608550
    • 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-pyrazolo[1,2-a]pyrazole-1,7-dione
    • MFCD00036952
    • CHEMBL2158899
    • NSC-608550
    • dBBr
    • HY-D1423
    • Q27132207
    • CHEBI:62827
    • FT-0624667
    • CS-0374371
    • 68654-25-1
    • Dibromobimane, BioReagent, suitable for fluorescence, >=95.0% (CHN)
    • 3-(3-CARBOXYPROPIONYLAMINO)PHENYLBORONICACID
    • Epitope ID:153548
    • syn-(bromomethyl,methyl)bimane
    • bBBr
    • 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione, 3,5-bis(bromomethyl)-2,6-dimethyl-
    • AS-76977
    • 9,methyl)bimane
    • 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-[1,2]diazolo[1,2-a]pyrazole-1,7-dione
    • 3,5-bis(bromomethyl)-2,6-dimethyl-1H,7H-pyrazolo(1,2-a)pyrazole-1,7-dione
    • G77511
    • DTXCID20141227
    • DB-081130
    • MDL: MFCD00036952
    • Inchi: 1S/C10H10Br2N2O2/c1-5-7(3-11)13-8(4-12)6(2)10(16)14(13)9(5)15/h3-4H2,1-2H3
    • InChI Key: OSIYFMVMZXJKSP-UHFFFAOYSA-N
    • SMILES: BrCC1=C(C)C(N2C(C(C)=C(CBr)N21)=O)=O

Computed Properties

  • Exact Mass: 347.91100
  • Monoisotopic Mass: 347.911
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.98
  • Melting Point: 170-172 °C (lit.)
  • Boiling Point: 371.8°Cat760mmHg
  • Flash Point: 178.6°C
  • Refractive Index: 1.677
  • Solubility: DMF: soluble
  • Stability/Shelf Life: Light Sensitive
  • PSA: 42.96000
  • LogP: 1.60360

Dibromobimane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:8-10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

Dibromobimane Pricemore >>

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Dibromobimane Production Method

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